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Compound of Interest

Compound Name: Nitrosyl cyanide
CAS No.: 4343-68-4
Cat. No.: B1207669
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of nitrosyl cyanide
(ONCN) as a versatile reagent in chemical research. Included are its primary applications,
detailed experimental protocols for its synthesis and key reactions, quantitative data, and
safety guidelines.

Introduction

Nitrosyl cyanide is a reactive, blue-green gaseous compound with the molecular formula
ONCN.[1][2] Its utility in chemical synthesis stems from the presence of both a nitrosyl (-NO)
and a cyanide (-CN) group, making it a valuable reagent for the introduction of these
functionalities into organic molecules.[1] It is particularly effective as a dienophile in Diels-Alder
reactions, leading to the formation of heterocyclic compounds.[3] Additionally, nitrosyl cyanide
IS a key intermediate in the metabolic pathway of cyanamide, an alcohol-deterrent drug.[2][4]

Physicochemical Properties

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1207669#bc-rfq
https://www.benchchem.com/product/b1207669/docs?utm_src=pdf-body#application-notes-and-protocols-for-nitrosyl-cyanide-in-chemical-research
https://www.benchchem.com/product/b1207669/docs?utm_src=pdf-body#application-notes-and-protocols-for-nitrosyl-cyanide-in-chemical-research
https://pmc.ncbi.nlm.nih.gov/articles/PMC3113415/
https://pubmed.ncbi.nlm.nih.gov/8678898/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3113415/
https://pubs.rsc.org/en/content/articlelanding/1980/p1/p19800001587/unauth
https://www.benchchem.com/product/b1207669/docs?utm_src=pdf-body#application-notes-and-protocols-for-nitrosyl-cyanide-in-chemical-research
https://pubmed.ncbi.nlm.nih.gov/8678898/
https://pubmed.ncbi.nlm.nih.gov/8135870/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

A summary of the key physical and chemical properties of nitrosyl cyanide is presented in the

table below.
Property Value Reference
Molecular Formula CN20 [2]
Molecular Weight 56.024 g/mol [2]
Appearance Blue-green gas [2]
Boiling Point -40 °C [2]
Planar, with a C-N-O angle of
Structure 113° and an NCN angle of [2]

170°

Applications in Chemical Synthesis

The primary application of nitrosyl cyanide in chemical research is as a dienophile in [4+2]
cycloaddition reactions (Diels-Alder reactions). It readily reacts with conjugated dienes to yield
2-cyano-3,6-dihydro-2H-1,2-oxazines, which are valuable heterocyclic scaffolds in organic
synthesis and drug development.[3]

Diels-Alder Reactions

Nitrosyl cyanide's N=0 bond acts as the dienophile in these reactions. The cycloaddition
occurs across this bond, leading to the formation of the 1,2-oxazine ring system.[2]

Experimental Protocols

Disclaimer: The following protocols are based on published literature. Researchers should
consult the original publications and perform a thorough risk assessment before conducting
any experiment. All manipulations involving nitrosyl cyanide must be performed in a well-
ventilated fume hood with appropriate personal protective equipment.

In situ Generation of Nitrosyl Cyanide
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Due to its instability and high reactivity, nitrosyl cyanide is typically generated in situ for
immediate use in subsequent reactions.[2] A common method involves the reaction of nitrosyl
chloride with silver cyanide at low temperatures.[3]

Materials:

Nitrosyl chloride (NOCI)

Silver cyanide (AgCN)

Anhydrous solvent (e.g., dichloromethane, ether)

Reaction vessel equipped with a stirring mechanism and a means for temperature control
(e.g., dry ice/acetone bath)

Procedure:

 In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen),
suspend silver cyanide in the chosen anhydrous solvent.

e Cool the suspension to a low temperature (typically between -78 °C and -40 °C).

o Slowly add a solution of nitrosyl chloride in the same solvent to the cooled suspension with
vigorous stirring. The reaction is typically rapid, and the formation of nitrosyl cyanide is
indicated by a color change.

e The resulting solution/suspension containing nitrosyl cyanide is used immediately in the
next step without isolation.

Protocol for Diels-Alder Reaction with Buta-1,3-diene

This protocol describes the synthesis of 2-cyano-3,6-dihydro-2H-1,2-oxazine.
Materials:
¢ In situ generated nitrosyl cyanide solution

o Buta-1,3-diene
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» Anhydrous solvent (matching the solvent from the generation step)
Procedure:

» To the freshly prepared, cold solution of nitrosyl cyanide, add a pre-cooled solution of buta-
1,3-diene in the same anhydrous solvent.

e Maintain the reaction mixture at a low temperature and stir for a specified period. The
reaction progress can be monitored by techniques such as thin-layer chromatography (TLC).

e Upon completion, the reaction is quenched, and the product is isolated and purified using
standard organic chemistry techniques (e.g., filtration to remove silver salts, extraction,
chromatography).

Protocol for Diels-Alder Reaction with Thebaine

This reaction is significant in the modification of alkaloids.
Materials:

« In situ generated nitrosyl cyanide solution

e Thebaine

e Anhydrous solvent

Procedure:

Dissolve thebaine in a suitable anhydrous solvent and cool the solution.

o Slowly add the pre-formed, cold nitrosyl cyanide solution to the thebaine solution with
stirring.

e The reaction is allowed to proceed at low temperature until completion.

e The resulting adduct can be isolated and purified by crystallization or chromatography. With
a limited amount of nitrosyl cyanide, a single adduct is formed. An excess of nitrosyl
cyanide can lead to the formation of an N-cyanomethyl derivative.[3]
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Quantitative Data

The following table summarizes the reported yields for the synthesis of various 2-cyano-3,6-
dihydro-2H-1,2-oxazines from the reaction of nitrosyl cyanide with different dienes.

Diene Product Yield (%) Reference

] 2-Cyano-3,6-dihydro- -~
Buta-1,3-diene ) Not specified [3]
2H-1,2-oxazine

) 2-Cyano-4,5-dimethyl-
2,3-Dimethylbuta-1,3-

) 3,6-dihydro-2H-1,2- Not specified [3]
diene )
oxazine
) Adduct (2; R=H, X = B
Thebaine Not specified [3]

CN)

Spectroscopic Data: Detailed spectroscopic data for the characterization of nitrosyl cyanide
adducts is crucial for product verification. Researchers should refer to specialized literature for
specific NMR (*H, 13C), IR, and mass spectrometry data for their compounds of interest.

Role in Biological Systems: Metabolism of
Cyanamide

Nitrosyl cyanide is a putative intermediate in the metabolic oxidation of cyanamide, a drug
used for alcohol aversion therapy.[2] The bioactivation of cyanamide is catalyzed by the

enzyme catalase.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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